N-[2-[(6-phenylpyridazin-3-yl)amino]ethyl]pyridine-3-carboxamide

• IUPAC Name: N-[2-[(6-phenylpyridazin-3-yl)amino]ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H17N5O/c24-18(15-7-4-10-19-13-15)21-12-11-20-17-9-8-16(22-23-17)14-5-2-1-3-6-14/h1-10,13H,11-12H2,(H,20,23)(H,21,24)
• InChI Key: OLOSPMBQEMFICA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(C=C2)NCCNC(=O)C3=CN=CC=C3
• Molecular Formula: C18H17N5O
• Molecular Weight: 319.4 g/mol

Description

N-[2-[(6-phenylpyridazin-3-yl)amino]ethyl]pyridine-3-carboxamide is a complex organic compound that belongs to the class of pyridazine derivatives. Pyridazine derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-[(6-phenylpyridazin-3-yl)amino]ethyl]pyridine-3-carboxamide typically involves multi-step organic reactions. The reaction conditions often include the use of solvents such as methanol or ethanol and catalysts like methanesulfonic acid under reflux conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. Additionally, purification techniques such as crystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

N-[2-[(6-phenylpyridazin-3-yl)amino]ethyl]pyridine-3-carboxamide undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where the amino or carboxamide groups are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Solvents: Methanol, ethanol, dichloromethane.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding pyridazine N-oxides, while reduction can produce amine derivatives .

Scientific Research Applications

N-[2-[(6-phenylpyridazin-3-yl)amino]ethyl]pyridine-3-carboxamide has been studied for various scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating diseases such as cancer, inflammation, and microbial infections.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of N-[2-[(6-phenylpyridazin-3-yl)amino]ethyl]pyridine-3-carboxamide involves its interaction with specific molecular targets. It may act by inhibiting enzymes or modulating receptor activity, thereby affecting various biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other pyridazine derivatives such as:

Pyridazinone: Known for its anti-inflammatory and analgesic properties.

Pyridazine N-oxides: Studied for their antimicrobial and anticancer activities.

Uniqueness

N-[2-[(6-phenylpyridazin-3-yl)amino]ethyl]pyridine-3-carboxamide is unique due to its specific structural features, which confer distinct biological activities and potential therapeutic applications. Its combination of a pyridazine ring with a pyridine-3-carboxamide moiety makes it a versatile compound for various research and industrial applications .